Cas no 18516-18-2 (Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-)

Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-, is a polyfunctional aldehyde with a branched structure featuring both hydroxyl and hydroxymethyl substituents. This compound exhibits unique reactivity due to its dual hydroxyl groups and aldehyde functionality, making it a versatile intermediate in organic synthesis. Its structure allows for selective modifications, enabling applications in fine chemicals, pharmaceuticals, and specialty polymers. The presence of multiple hydroxyl groups enhances solubility in polar solvents, facilitating its use in aqueous-phase reactions. Additionally, the sterically hindered aldehyde group may improve stability under certain conditions. Careful handling is recommended due to the potential reactivity of the aldehyde moiety.

Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- structure

18516-18-2 structure

Product Name:Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-

CAS No:18516-18-2

MF:C₅H₁₀O₃

MW:118.131102085114

MDL:MFCD22412339

CID:141336

PubChem ID:87688

Update Time:2025-06-09

Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Propanal,3-hydroxy-2-(hydroxymethyl)-2-methyl-
- 3-hydroxy-2-(hydroxymethyl)-2-methylpropanal
- 3-hydroxy-2-(hydroxymethyl)-2-methylpropionaldehyde
- Dimethylolpropionaldehyde
- 2,2-Bis(hydroxymethyl)propionaldehyde
- 3-Hydroxy-2-hydroxymethyl-2-methylpropanal
- 2-(Hydroxymethyl)-2-methyl-3-hydroxypropanal
- Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-
- 3-Hydroxy-2-(hydroxymethyl)-2-methylpropionaldehyd
- 2,2-bis(hy-droxymethyl)propanal
- CBIFNLUPCWCNQT-UHFFFAOYSA-N
- 2,2-BIS(HYDROXYMETHYL)PROPANAL
- 2,2-bis (hydroxymethyl)propionaldehyde
- MFCD22412339
- SY265867
- 18516-18-2
- 377M877SCT
- EC 242-393-3
- UNII-377M877SCT
- DTXSID4066381
- EINECS 242-393-3
- SCHEMBL556820
- NS00005822
- DTXCID0035871
- 242-393-3
- MDL： MFCD22412339
- Inchi： 1S/C5H10O3/c1-5(2-6,3-7)4-8/h2,7-8H,3-4H2,1H3
- InChI Key： CBIFNLUPCWCNQT-UHFFFAOYSA-N
- SMILES： OCC(C=O)(C)CO

Computed Properties

Exact Mass: 118.063
Monoisotopic Mass: 118.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 75.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5
XLogP3: -1.3

Experimental Properties

PSA: 57.53

Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1188121-1g	3-Hydroxy-2-(hydroxymethyl)-2-methylpropanal	18516-18-2	95%	1g	$980	2024-07-20
eNovation Chemicals LLC	Y1188121-1g	3-Hydroxy-2-(hydroxymethyl)-2-methylpropanal	18516-18-2	95%	1g	$980	2025-02-28
eNovation Chemicals LLC	Y1188121-1g	3-Hydroxy-2-(hydroxymethyl)-2-methylpropanal	18516-18-2	95%	1g	$980	2025-02-26